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Compound Name: Busan 40

Cat. No.: B165887 Get Quote

Introduction
Busan 40, with its active ingredient Metam-Potassium (Potassium N-methyldithiocarbamate),

is a broad-spectrum biocide with known fungicidal and insecticidal properties.[1] These

characteristics suggest its potential as a wood preservative. This document provides a detailed

protocol for researchers and scientists to systematically evaluate the efficacy of Busan 40 in

protecting wood from decay fungi and wood-boring insects.

The protocols outlined below are based on established standards from the American Wood

Protection Association (AWPA) and other relevant international bodies to ensure robust and

reproducible results.[1][2][3][4]

Objective
The primary objective of this protocol is to provide a standardized framework for testing the

efficacy of Busan 40 as a wood preservative against common wood-destroying organisms.

This includes determining the toxic thresholds of Busan 40 against selected fungi and its

effectiveness as a repellent or toxicant to subterranean termites.

Materials and Reagents
Busan 40: Technical grade.
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Wood Species: Southern Yellow Pine (Pinus spp.) or another susceptible sapwood, free of

knots, stains, and decay.

Test Fungi:

Brown-rot fungus: Gloeophyllum trabeum (ATCC 11539)

White-rot fungus: Trametes versicolor (ATCC 42462)

Test Insects: Subterranean termites: Reticulitermes flavipes or a locally prevalent species.

Reagents: Acetone, distilled water, malt extract agar, soil, feeder strips.

Equipment: Autoclave, incubator, analytical balance, vacuum-pressure impregnation

apparatus, fume hood, conditioning room, testing jars/containers.

Experimental Workflows
General Experimental Workflow
The overall process for evaluating the efficacy of Busan 40 as a wood preservative involves

several key stages, from wood sample preparation to data analysis.
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Caption: General workflow for testing Busan 40 efficacy.

Fungal Efficacy Testing Workflow (Based on AWPA E10
Soil-Block Culture Test)
This workflow details the specific steps for assessing the fungicidal properties of Busan 40.
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Caption: Workflow for the AWPA E10 soil-block culture test.
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Detailed Experimental Protocols
Wood Sample Preparation

Prepare wood blocks of 19 mm x 19 mm x 19 mm from sound sapwood.

Number each block for identification.

Condition the blocks to a constant weight in a conditioning room at 23 ± 2 °C and 65 ± 5 %

relative humidity.

Record the initial conditioned weight of each block.

Preparation of Busan 40 Treating Solutions
Prepare a series of treating solutions of Busan 40 in a suitable solvent (e.g., acetone or

water, depending on the formulation).

Concentrations should be chosen to create a range of preservative retentions in the wood

blocks that will bracket the expected toxic threshold.

Include a solvent-only control group.

Treatment of Wood Blocks
Place the wood blocks in a beaker and submerge them in the treating solution.

Use a vacuum-pressure impregnation apparatus. Apply a vacuum of at least 85 kPa for 30

minutes, followed by a pressure of 700 kPa for 60 minutes.

After treatment, lightly wipe the blocks to remove excess surface solution and weigh them

immediately to determine the gross absorption.

Calculate the retention of Busan 40 in each block in kilograms per cubic meter ( kg/m ³).

Post-Treatment Conditioning and Leaching
After treatment, air-dry the blocks in a fume hood for a period appropriate for the solvent

used.
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For testing the permanence of the preservative, a leaching procedure according to AWPA

Standard E11 should be conducted on a subset of the treated blocks.[3] This involves cycles

of vacuum impregnation with distilled water and soaking.

Fungal Efficacy Testing (AWPA E10 Soil-Block Culture
Test)[1][3]

Preparation of Test Jars:

Add 200 g of sieved, moist soil to each test jar.

Place a feeder strip of the same wood species on the soil.

Autoclave the jars to sterilize the contents.

Inoculate the feeder strips with the test fungi.

Incubate the jars until the feeder strips are well-colonized by the mycelium.

Exposure of Wood Blocks:

Place the conditioned, treated wood blocks onto the colonized feeder strips in the test jars.

Include untreated control blocks and solvent-treated control blocks.

Incubation:

Incubate the jars at 27 ± 1 °C and 80 ± 5 % relative humidity for 12 weeks.

Evaluation:

After incubation, remove the blocks from the jars and carefully clean off any adhering

mycelium.

Condition the blocks to a constant weight and record the final weight.

Calculate the percentage of mass loss for each block.
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The toxic threshold is the lowest preservative retention at which the average mass loss is

less than 2%.

Termite Resistance Testing (AWPA E1 Standard Method)
[4]

Test Setup:

Use a standardized test container with a known number of termites (e.g., 1 gram or

approximately 400 workers).

Place a treated wood block in the container.

Include untreated and solvent-treated control blocks.

Incubation:

Incubate the containers in the dark at 26 ± 1 °C and 85 ± 5 % relative humidity for 28

days.

Evaluation:

At the end of the test period, visually rate the wood blocks for termite attack using the

AWPA rating scale (10 = sound, 9 = slight attack, etc., down to 0 = failure).

Determine the mortality of the termites in each container.

Data Presentation
Quantitative data should be summarized in the following tables for clear comparison.

Table 1: Fungal Efficacy Data (AWPA E10)
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Busan 40
Retention (
kg/m ³)

Test Fungus
Number of
Replicates

Mean Mass
Loss (%)

Standard
Deviation

0 (Untreated

Control)
G. trabeum 10

0 (Solvent

Control)
G. trabeum 10

X₁ G. trabeum 10

X₂ G. trabeum 10

X₃ G. trabeum 10

0 (Untreated

Control)
T. versicolor 10

0 (Solvent

Control)
T. versicolor 10

Y₁ T. versicolor 10

Y₂ T. versicolor 10

Y₃ T. versicolor 10

Table 2: Termite Resistance Data (AWPA E1)
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Busan 40
Retention (
kg/m ³)

Number of
Replicates

Mean Wood
Rating (0-10)

Standard
Deviation

Mean Termite
Mortality (%)

0 (Untreated

Control)
5

0 (Solvent

Control)
5

Z₁ 5

Z₂ 5

Z₃ 5

Conclusion
This protocol provides a comprehensive framework for the systematic evaluation of Busan 40
as a wood preservative. Adherence to these standardized methods will yield reliable data on its

efficacy against common wood-destroying fungi and insects, which is essential for its potential

registration and commercial use in wood protection applications. The visualization of workflows

and structured data presentation will aid in the clear communication of the experimental design

and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols: Efficacy Testing of
Busan 40 as a Wood Preservative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165887#protocol-for-testing-the-efficacy-of-busan-40-
as-a-wood-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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